Cas no 18593-67-4 (2-methyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 2-methyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 18593-67-4
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 2785392
• Update Time: 2023-08-07

2-methyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
• 2-Methyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• Z55164929
• 2-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C13H10N2OS/c1-8-14-12(16)11-10(7-17-13(11)15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15,16)
• InChI Key： BOXCBFCOYBRNFR-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2C(NC(C)=NC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 2.3
• Topological Polar Surface Area: 69.7